(5-Bromo-2-methoxyphenyl)methanesulfonamide
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5-Bromo-2-methoxyphenyl)methanesulfonamide typically involves the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with an amine source under controlled conditions . The reaction is usually carried out in an organic solvent such as tetrahydrofuran (THF) at low temperatures to ensure high yield and purity .
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves stringent quality control measures to ensure the consistency and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
(5-Bromo-2-methoxyphenyl)methanesulfonamide undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using appropriate reagents.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under specific conditions.
Common Reagents and Conditions
Substitution: Reagents such as sodium hydroxide and lithium diisopropylamide are commonly used.
Oxidation/Reduction: Various oxidizing and reducing agents can be employed depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups .
Scientific Research Applications
(5-Bromo-2-methoxyphenyl)methanesulfonamide is widely used in scientific research, including:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound is used in studies involving enzyme inhibition and protein interactions.
Medicine: Research into potential therapeutic applications, although it is not used clinically.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (5-Bromo-2-methoxyphenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biochemical effects . The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
5-Bromo-2-methoxybenzenesulfonyl chloride: A related compound used in similar research applications.
5-Bromo-2-methoxyphenyl benzenesulfonate: Another similar compound with comparable properties.
Uniqueness
(5-Bromo-2-methoxyphenyl)methanesulfonamide is unique due to its specific functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable tool in various research fields .
Properties
Molecular Formula |
C8H10BrNO3S |
---|---|
Molecular Weight |
280.14 g/mol |
IUPAC Name |
(5-bromo-2-methoxyphenyl)methanesulfonamide |
InChI |
InChI=1S/C8H10BrNO3S/c1-13-8-3-2-7(9)4-6(8)5-14(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12) |
InChI Key |
CYNYUHOAKUQZTK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CS(=O)(=O)N |
Origin of Product |
United States |
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